![molecular formula C9H17Cl2N3S B6187511 N-methyl-N-[(1,3-thiazol-2-yl)methyl]pyrrolidin-3-amine dihydrochloride CAS No. 2639445-96-6](/img/no-structure.png)
N-methyl-N-[(1,3-thiazol-2-yl)methyl]pyrrolidin-3-amine dihydrochloride
Overview
Description
N-methyl-N-[(1,3-thiazol-2-yl)methyl]pyrrolidin-3-amine dihydrochloride (this compound, hereafter referred to as NMN-DHC) is a synthetic compound with a wide range of applications in scientific research. It is used in the synthesis of a variety of compounds, including drugs, and has been studied for its potential role in biochemical and physiological processes. The aim of this article is to provide an overview of the synthesis, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for laboratory experiments, and potential future directions for NMN-DHC.
Scientific Research Applications
NMN-DHC has been used in a variety of scientific research applications, including drug synthesis, enzyme inhibition, and protein-protein interactions. It has been used as a starting material in the synthesis of a variety of drugs, including the anti-cancer agent imatinib mesylate, and has been studied for its potential role in enzyme inhibition and protein-protein interactions.
Mechanism of Action
NMN-DHC is believed to act as an inhibitor of enzymes and protein-protein interactions. It has been shown to inhibit the activity of enzymes involved in the synthesis of DNA, RNA, and proteins, as well as the activity of proteins involved in signal transduction pathways. In addition, NMN-DHC has been shown to interact with a variety of proteins, including those involved in the regulation of gene expression.
Biochemical and Physiological Effects
NMN-DHC has been studied for its potential role in a variety of biochemical and physiological processes. It has been shown to inhibit the activity of enzymes involved in the synthesis of DNA, RNA, and proteins, as well as the activity of proteins involved in signal transduction pathways. In addition, NMN-DHC has been shown to interact with a variety of proteins, including those involved in the regulation of gene expression. In animal studies, NMN-DHC has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer effects.
Advantages and Limitations for Lab Experiments
NMN-DHC has several advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize, with a variety of methods available. In addition, it is relatively stable and can be stored for long periods of time. However, it is also relatively expensive and can be toxic, so it should be handled with caution.
Future Directions
The potential future directions for NMN-DHC are numerous, as it has been studied for its potential role in a variety of biochemical and physiological processes. One potential future direction is to further explore its role in enzyme inhibition and protein-protein interactions, as well as its potential anti-inflammatory, anti-oxidant, and anti-cancer effects. In addition, further studies could be conducted to explore the potential applications of NMN-DHC in drug synthesis and the development of new therapeutic agents. Finally, further research could be conducted to explore the potential applications of NMN-DHC in other areas, such as food science and biotechnology.
Synthesis Methods
NMN-DHC can be synthesized from a variety of starting materials, including N-methyl-N-[(1,3-thiazol-2-yl)methyl]pyrrolidin-3-amine (NMN) and hydrochloric acid. The reaction is typically carried out in a two-step process, first by reacting the NMN with hydrochloric acid to form an intermediate, followed by the addition of a base to form the desired product. The reaction can be carried out in a variety of solvents, such as acetonitrile, methanol, or ethyl acetate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-methyl-N-[(1,3-thiazol-2-yl)methyl]pyrrolidin-3-amine dihydrochloride involves the reaction of N-methylpyrrolidine with 2-chloro-1,3-thiazole followed by reduction with sodium borohydride and quaternization with hydrochloric acid.", "Starting Materials": [ "N-methylpyrrolidine", "2-chloro-1,3-thiazole", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: N-methylpyrrolidine is reacted with 2-chloro-1,3-thiazole in the presence of a base such as sodium hydride or potassium carbonate to form N-methyl-N-[(1,3-thiazol-2-yl)methyl]pyrrolidine.", "Step 2: The resulting product from step 1 is then reduced with sodium borohydride to form N-methyl-N-[(1,3-thiazol-2-yl)methyl]pyrrolidin-3-amine.", "Step 3: The final step involves quaternization of the amine group with hydrochloric acid to form N-methyl-N-[(1,3-thiazol-2-yl)methyl]pyrrolidin-3-amine dihydrochloride." ] } | |
CAS RN |
2639445-96-6 |
Molecular Formula |
C9H17Cl2N3S |
Molecular Weight |
270.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
